Cas no 2228325-09-3 (1-{1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}ethan-1-amine)

1-{1-[5-Chloro-2-(difluoromethoxy)phenyl]cyclopropyl}ethan-1-amine is a cyclopropylamine derivative featuring a chloro-substituted phenyl ring and a difluoromethoxy functional group. This compound exhibits potential as an intermediate in pharmaceutical synthesis, particularly in the development of bioactive molecules. The presence of the difluoromethoxy moiety enhances metabolic stability and lipophilicity, while the cyclopropylamine core contributes to conformational rigidity, which may improve binding affinity in target interactions. Its structural features make it a valuable scaffold for medicinal chemistry applications, including the design of CNS-active compounds or enzyme inhibitors. The compound’s synthetic versatility allows for further functionalization, enabling exploration of structure-activity relationships in drug discovery programs.
1-{1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}ethan-1-amine structure
2228325-09-3 structure
Product Name:1-{1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}ethan-1-amine
CAS No:2228325-09-3
MF:C12H14ClF2NO
MW:261.695469379425
CID:6410347
PubChem ID:165975089
Update Time:2025-08-03

1-{1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-{1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}ethan-1-amine
    • EN300-1951553
    • 1-{1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropyl}ethan-1-amine
    • 2228325-09-3
    • Inchi: 1S/C12H14ClF2NO/c1-7(16)12(4-5-12)9-6-8(13)2-3-10(9)17-11(14)15/h2-3,6-7,11H,4-5,16H2,1H3
    • InChI Key: SXDAMOWODPMUPO-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C1(C(C)N)CC1)OC(F)F

Computed Properties

  • Exact Mass: 261.0731981g/mol
  • Monoisotopic Mass: 261.0731981g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 35.2Ų

1-{1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1951553-1.0g
1-{1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropyl}ethan-1-amine
2228325-09-3
1g
$0.0 2023-05-23
Enamine
EN300-1951553-0.05g
1-{1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropyl}ethan-1-amine
2228325-09-3
0.05g
$1500.0 2023-09-17
Enamine
EN300-1951553-0.1g
1-{1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropyl}ethan-1-amine
2228325-09-3
0.1g
$1572.0 2023-09-17
Enamine
EN300-1951553-0.25g
1-{1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropyl}ethan-1-amine
2228325-09-3
0.25g
$1642.0 2023-09-17
Enamine
EN300-1951553-0.5g
1-{1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropyl}ethan-1-amine
2228325-09-3
0.5g
$1714.0 2023-09-17
Enamine
EN300-1951553-1g
1-{1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropyl}ethan-1-amine
2228325-09-3
1g
$1785.0 2023-09-17
Enamine
EN300-1951553-2.5g
1-{1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropyl}ethan-1-amine
2228325-09-3
2.5g
$3501.0 2023-09-17
Enamine
EN300-1951553-5g
1-{1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropyl}ethan-1-amine
2228325-09-3
5g
$5179.0 2023-09-17
Enamine
EN300-1951553-10g
1-{1-[5-chloro-2-(difluoromethoxy)phenyl]cyclopropyl}ethan-1-amine
2228325-09-3
10g
$7681.0 2023-09-17

Additional information on 1-{1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}ethan-1-amine

Research Brief on 1-{1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}ethan-1-amine (CAS: 2228325-09-3): Recent Advances and Applications

The compound 1-{1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}ethan-1-amine (CAS: 2228325-09-3) has recently emerged as a promising candidate in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropyl and difluoromethoxy substituents, has garnered significant attention due to its potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, positioning it as a key player in drug discovery and development.

One of the most notable aspects of this compound is its structural complexity, which presents both challenges and opportunities for synthetic chemists. Recent publications have detailed innovative synthetic routes to achieve high yields and purity, leveraging advanced techniques such as asymmetric catalysis and flow chemistry. These advancements are critical for scaling up production and ensuring reproducibility in preclinical and clinical studies.

Pharmacologically, 1-{1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}ethan-1-amine has shown promising activity in targeting specific neurotransmitter systems. Preliminary in vitro and in vivo studies suggest its potential as a modulator of monoamine transporters, which could have implications for treating neurological and psychiatric disorders. For instance, recent findings indicate its selective affinity for the serotonin transporter (SERT), a target of interest in depression and anxiety research.

In addition to its neurological applications, this compound has also been investigated for its anti-inflammatory and antimicrobial properties. A 2023 study demonstrated its efficacy in inhibiting key inflammatory cytokines, such as TNF-α and IL-6, in murine models. These findings open new avenues for its use in autoimmune diseases and chronic inflammatory conditions. Furthermore, its unique chemical structure has shown activity against resistant bacterial strains, highlighting its potential as a novel antibiotic scaffold.

The safety profile of 1-{1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}ethan-1-amine is another area of active research. Recent toxicological assessments have reported favorable results, with minimal off-target effects at therapeutic doses. However, further studies are needed to fully understand its pharmacokinetics and long-term safety, particularly in human subjects. Regulatory considerations, including compliance with FDA and EMA guidelines, are also being addressed to facilitate its transition from bench to bedside.

In conclusion, 1-{1-5-chloro-2-(difluoromethoxy)phenylcyclopropyl}ethan-1-amine (CAS: 2228325-09-3) represents a multifaceted compound with significant potential across multiple therapeutic areas. Its unique chemical properties, combined with recent advancements in synthesis and pharmacological evaluation, underscore its value in modern drug discovery. Future research should focus on clinical validation and the exploration of its full therapeutic spectrum, paving the way for its integration into mainstream medicine.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd